N,N-diallyl-4-(benzoylamino)benzamide

• IUPAC Name: 4-benzamido-N,N-bis(prop-2-enyl)benzamide
• InChI: InChI=1S/C20H20N2O2/c1-3-14-22(15-4-2)20(24)17-10-12-18(13-11-17)21-19(23)16-8-6-5-7-9-16/h3-13H,1-2,14-15H2,(H,21,23)
• InChI Key: WTKSUIKJIINHGW-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N,N-diallyl-4-(benzoylamino)benzamide (DBB) is a synthetic compound that has gained significant attention due to its potential as a therapeutic agent. DBB belongs to the class of N-aryl benzamides, which have been shown to possess a variety of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In

Mechanism of Action

The exact mechanism of action of N,N-diallyl-4-(benzoylamino)benzamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways. For example, N,N-diallyl-4-(benzoylamino)benzamide has been shown to inhibit the activity of the Akt and ERK signaling pathways, which are involved in cell survival and proliferation. N,N-diallyl-4-(benzoylamino)benzamide has also been shown to inhibit the NF-kappaB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects
N,N-diallyl-4-(benzoylamino)benzamide has been shown to have a variety of biochemical and physiological effects. For example, N,N-diallyl-4-(benzoylamino)benzamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, molecules that promote inflammation. N,N-diallyl-4-(benzoylamino)benzamide has also been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

One advantage of N,N-diallyl-4-(benzoylamino)benzamide is that it is relatively easy to synthesize, making it accessible for laboratory research. However, one limitation is that it is not very water-soluble, which can make it difficult to work with in certain experiments. Additionally, the exact mechanism of action of N,N-diallyl-4-(benzoylamino)benzamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on N,N-diallyl-4-(benzoylamino)benzamide. One area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis. Further studies are needed to determine the optimal dosage and administration route for N,N-diallyl-4-(benzoylamino)benzamide, as well as its safety and efficacy in humans.
Another area of research is N,N-diallyl-4-(benzoylamino)benzamide's potential as a cancer therapy. Studies are needed to determine the optimal dosage and administration route for N,N-diallyl-4-(benzoylamino)benzamide, as well as its safety and efficacy in humans. Additionally, further studies are needed to determine the exact mechanism of action of N,N-diallyl-4-(benzoylamino)benzamide in cancer cells.
Conclusion
In conclusion, N,N-diallyl-4-(benzoylamino)benzamide is a synthetic compound that has potential as a therapeutic agent. It has been shown to possess anti-inflammatory and anti-cancer properties, and its mechanism of action involves the inhibition of various signaling pathways. While there are some limitations to working with N,N-diallyl-4-(benzoylamino)benzamide in the laboratory, further research is needed to determine its potential as a treatment for various diseases.

Scientific Research Applications

N,N-diallyl-4-(benzoylamino)benzamide has been studied extensively for its potential therapeutic applications. One area of interest is its anti-inflammatory activity. N,N-diallyl-4-(benzoylamino)benzamide has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in both in vitro and in vivo models. This suggests that N,N-diallyl-4-(benzoylamino)benzamide may have potential as a treatment for inflammatory diseases, such as rheumatoid arthritis.
Another area of research is N,N-diallyl-4-(benzoylamino)benzamide's potential as an anti-cancer agent. Studies have shown that N,N-diallyl-4-(benzoylamino)benzamide can induce apoptosis, or programmed cell death, in cancer cells. This is thought to occur through the inhibition of the Akt signaling pathway, which is involved in cell survival and proliferation. N,N-diallyl-4-(benzoylamino)benzamide has also been shown to inhibit the growth of tumors in animal models, suggesting that it may have potential as a cancer therapy.